3-(3,4-Dimethylbenzenesulfonyl)-4-(4-ethylpiperazin-1-yl)quinoline
Description
3-(3,4-Dimethylbenzenesulfonyl)-4-(4-ethylpiperazin-1-yl)quinoline is a synthetic compound that belongs to the class of quinoline-based sulfonamides. This compound has attracted the attention of many researchers due to its potential applications in scientific research.
Scientific Research Applications
- DMBQ has demonstrated promising anticancer potential. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. It appears to inhibit cell proliferation, induce apoptosis, and interfere with key signaling pathways involved in cancer progression .
- DMBQ exhibits antimicrobial activity against both Gram-positive and Gram-negative bacteria. Studies have explored its use as an antibacterial agent, particularly in the context of drug-resistant strains. Its mechanism of action involves disrupting bacterial membranes and interfering with essential cellular processes .
- In neurobiology, DMBQ has garnered interest due to its potential neuroprotective properties. It may mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Researchers are investigating its role in neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
- DMBQ has been studied as an anti-inflammatory compound. It modulates inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes. Its activity extends to conditions like rheumatoid arthritis and inflammatory bowel diseases .
- DMBQ exhibits intriguing photophysical properties. It fluoresces in the visible range, making it useful for fluorescence imaging and sensing applications. Researchers have explored its potential as a fluorescent probe for cellular imaging and drug delivery systems .
- DMBQ serves as a versatile building block in organic synthesis. Medicinal chemists have utilized it to create novel derivatives with modified properties. These derivatives may have improved bioavailability, selectivity, or pharmacokinetics for drug development .
Anticancer Activity
Antimicrobial Properties
Neuroprotective Effects
Anti-inflammatory Agent
Photophysical Applications
Chemical Synthesis and Medicinal Chemistry
These applications highlight the diverse roles of DMBQ in scientific research. Its unique chemical structure and multifaceted properties continue to inspire investigations across various disciplines. If you’d like more information on any specific application, feel free to ask .
properties
IUPAC Name |
3-(3,4-dimethylphenyl)sulfonyl-4-(4-ethylpiperazin-1-yl)quinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O2S/c1-4-25-11-13-26(14-12-25)23-20-7-5-6-8-21(20)24-16-22(23)29(27,28)19-10-9-17(2)18(3)15-19/h5-10,15-16H,4,11-14H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAWVALLCFIHQRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C(C=NC3=CC=CC=C32)S(=O)(=O)C4=CC(=C(C=C4)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-Dimethylbenzenesulfonyl)-4-(4-ethylpiperazin-1-yl)quinoline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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